molecular formula C19H21ClN2O2 B14963743 5-(4-chlorophenyl)-2-(octahydro-2H-benzimidazol-2-ylidene)cyclohexane-1,3-dione

5-(4-chlorophenyl)-2-(octahydro-2H-benzimidazol-2-ylidene)cyclohexane-1,3-dione

Cat. No.: B14963743
M. Wt: 344.8 g/mol
InChI Key: MQSGREYXTDQZTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Chlorophenyl)-2-(octahydro-2H-benzimidazol-2-ylidene)cyclohexane-1,3-dione is a cyclohexane-1,3-dione derivative characterized by a 4-chlorophenyl substituent at the C5 position and an octahydrobenzimidazolylidene group at the C2 position. The cyclohexane-1,3-dione core is a well-established pharmacophore known for its ability to chelate metal ions, particularly Fe²⁺, which underpins its role as an inhibitor of enzymes like 4-hydroxyphenylpyruvate dioxygenase (HPPD) . While direct synthesis data for this compound is unavailable in the provided evidence, analogous derivatives are synthesized via Michael addition reactions between chalcones and dimedone in the presence of sodium acetate . The octahydrobenzimidazolylidene substituent introduces a bicyclic amine structure, which may enhance binding affinity to biological targets compared to simpler substituents.

Properties

Molecular Formula

C19H21ClN2O2

Molecular Weight

344.8 g/mol

IUPAC Name

2-(3a,4,5,6,7,7a-hexahydro-1H-benzimidazol-2-yl)-5-(4-chlorophenyl)-3-hydroxycyclohex-2-en-1-one

InChI

InChI=1S/C19H21ClN2O2/c20-13-7-5-11(6-8-13)12-9-16(23)18(17(24)10-12)19-21-14-3-1-2-4-15(14)22-19/h5-8,12,14-15,23H,1-4,9-10H2,(H,21,22)

InChI Key

MQSGREYXTDQZTF-UHFFFAOYSA-N

Canonical SMILES

C1CCC2C(C1)NC(=N2)C3=C(CC(CC3=O)C4=CC=C(C=C4)Cl)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Cyclohexane-1,3-dione derivatives exhibit diverse biological activities depending on their substituents. Below is a comparative analysis of key analogs:

Compound Name Substituents Biological Activity Mechanism/Application Reference
Target Compound 4-Chlorophenyl, octahydrobenzimidazolylidene Potential enzyme inhibition Fe²⁺ chelation (inferred)
SC-0051 2-Benzoyl Herbicidal HPPD inhibition
5c (2-(1-(4-Bromophenyl)-3-oxo-3-diphenylpropyl)-5,5-dimethyl derivative) 4-Bromophenyl, diphenylpropyl Anticancer (MTT assay) Unclear
NU-9 3,5-Bis(trifluoromethyl)phenoxyethyl Neuroprotective (motor neuron health) Additive effects in ALS treatment
MLS000109967 4-Chlorophenyl, piperazinyl-ethylamino FABP4 interaction Fatty acid metabolism modulation

Key Observations:

  • This substituent is also present in antimalarial pyrazoline derivatives (e.g., IC₅₀ = 1.81 µM for a 4-chlorophenyl-containing compound) .
  • In contrast, SC-0051’s benzoyl group directly competes with HPPD substrates .
  • Trifluoromethyl Groups: NU-9’s 3,5-bis(trifluoromethyl)phenoxyethyl substituent improves metabolic stability and target engagement in neurodegenerative models .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.